5-oxo Atorvastatin
5-oxo Atorvastatin
5-oxo Atorvastatin is atorvastatin Derivative.
Brand Name:
Vulcanchem
CAS No.:
1391052-82-6
VCID:
VC0194437
InChI:
InChI=1S/C33H33FN2O5/c1-21(2)31-30(33(41)35-25-11-7-4-8-12-25)29(22-9-5-3-6-10-22)32(23-13-15-24(34)16-14-23)36(31)18-17-26(37)19-27(38)20-28(39)40/h3-16,21,27,38H,17-20H2,1-2H3,(H,35,41)(H,39,40)/t27-/m1/s1
SMILES:
CC(C)C1=C(C(=C(N1CCC(=O)CC(CC(=O)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4
Molecular Formula:
C33H33FN2O5
Molecular Weight:
556.63
5-oxo Atorvastatin
CAS No.: 1391052-82-6
Impurities
VCID: VC0194437
Molecular Formula: C33H33FN2O5
Molecular Weight: 556.63
Purity: > 95%
| CAS No. | 1391052-82-6 |
|---|---|
| Product Name | 5-oxo Atorvastatin |
| Molecular Formula | C33H33FN2O5 |
| Molecular Weight | 556.63 |
| IUPAC Name | (3R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3-hydroxy-5-oxoheptanoic acid |
| Standard InChI | InChI=1S/C33H33FN2O5/c1-21(2)31-30(33(41)35-25-11-7-4-8-12-25)29(22-9-5-3-6-10-22)32(23-13-15-24(34)16-14-23)36(31)18-17-26(37)19-27(38)20-28(39)40/h3-16,21,27,38H,17-20H2,1-2H3,(H,35,41)(H,39,40)/t27-/m1/s1 |
| SMILES | CC(C)C1=C(C(=C(N1CCC(=O)CC(CC(=O)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4 |
| Appearance | Pale Yellow Solid |
| Melting Point | 73-74°C |
| Description | 5-oxo Atorvastatin is atorvastatin Derivative. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (γR)-2-(4-Fluorophenyl)-γ-hydroxy-5-(1-methylethyl)-δ-oxo-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic Acid |
| PubChem Compound | 71751364 |
| Last Modified | Nov 11 2021 |
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